Cas no 1566243-20-6 (1-(1,3-thiazol-5-yl)ethane-1,2-diol)

• Product Name: 1-(1,3-thiazol-5-yl)ethane-1,2-diol
• CAS No: 1566243-20-6
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• CID: 6034037
• PubChem ID: 104079239
• Update Time: 2025-06-14

1-(1,3-thiazol-5-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-5-yl)ethane-1,2-diol
• 1566243-20-6
• SCHEMBL23416919
• EN300-1678616

• Inchi： 1S/C5H7NO2S/c7-2-4(8)5-1-6-3-9-5/h1,3-4,7-8H,2H2
• InChI Key： KNOAUUVKQSBBAR-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(CO)O

Computed Properties

• Exact Mass: 145.01974964g/mol
• Monoisotopic Mass: 145.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 81.6Ų

Additional information on 1-(1,3-thiazol-5-yl)ethane-1,2-diol

Comprehensive Overview of 1-(1,3-thiazol-5-yl)ethane-1,2-diol (CAS No. 1566243-20-6): Properties, Applications, and Industry Insights

The compound 1-(1,3-thiazol-5-yl)ethane-1,2-diol (CAS No. 1566243-20-6) is a specialized organic molecule featuring a thiazole ring linked to a diol functional group. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both heterocyclic and hydroxyl moieties enables diverse reactivity, making it valuable for synthesizing bioactive compounds. Recent studies highlight its role in modulating enzyme activity, particularly in kinase inhibition, a hot topic in drug discovery for conditions like inflammation and metabolic disorders.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for 1-(1,3-thiazol-5-yl)ethane-1,2-diol to align with the growing demand for eco-friendly intermediates. Computational chemistry tools, including molecular docking and QSAR modeling, are being employed to predict its interactions with biological targets—a trend reflecting the integration of AI-driven drug design in modern R&D. The compound’s solubility profile and stability under physiological conditions are frequently queried in scientific databases, underscoring its relevance in formulation development.

From an industrial perspective, 1566243-20-6 is increasingly referenced in patents related to crop protection agents and antifungal formulations, addressing global concerns about food security and antimicrobial resistance. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for quality control, with method optimization being a common search topic among chemists. The compound’s logP value and hydrogen bonding capacity also make it a subject of interest in ADMET studies.

Emerging applications include its use in material science, where its chelating properties are exploited for metal-organic frameworks (MOFs). This aligns with the surge in searches for "functionalized thiazoles in nanotechnology" and "bio-based polymers." Regulatory databases show growing documentation of its toxicological profiles, reflecting stricter safety standards in chemical commercialization.

As the scientific community prioritizes structure-activity relationship (SAR) studies, 1-(1,3-thiazol-5-yl)ethane-1,2-diol serves as a scaffold for fragment-based drug discovery—a strategy dominating recent literature. Its compatibility with click chemistry protocols further enhances its utility in high-throughput screening platforms. With the fine chemicals market projected to grow, this compound exemplifies the intersection of specialty synthesis and applied biotechnology.